3-(2-Methylbenzyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 3-[(2-methylphenyl)methyl]-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H20N4O3S/c1-12-7-5-6-8-13(12)11-17-21-22-20-24(17)23-19(28-20)14-9-15(25-2)18(27-4)16(10-14)26-3/h5-10H,11H2,1-4H3
• InChI Key: WDIAPHLSAWAFLY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C4=CC(=C(C(=C4)OC)OC)OC

Description

3-(2-Methylbenzyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly known as MTMT, is a novel organic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTMT belongs to the class of triazolo-thiadiazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, antitumor, and antiviral properties.

Mechanism of Action

The mechanism of action of MTMT is not fully understood. However, it has been proposed that MTMT exerts its biological activity by inhibiting various cellular pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival, and the NF-κB pathway, which regulates inflammation and immune responses.
Biochemical and Physiological Effects:
MTMT has been shown to exhibit various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. MTMT has also been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

MTMT has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, the main limitation of MTMT is its low water solubility, which can affect its bioavailability and pharmacokinetics.

Future Directions

Several future directions can be explored to further investigate the potential therapeutic applications of MTMT. These include:
1. Investigation of the structure-activity relationship of MTMT and its derivatives to identify more potent and selective compounds.
2. Evaluation of the pharmacokinetics and pharmacodynamics of MTMT in animal models to determine its efficacy and safety.
3. Investigation of the potential synergistic effects of MTMT with other anticancer or anti-inflammatory agents.
4. Exploration of the potential neuroprotective effects of MTMT in neurological disorders, such as Alzheimer's and Parkinson's disease.
5. Investigation of the potential use of MTMT as a diagnostic or prognostic biomarker for cancer and other diseases.
In conclusion, MTMT is a promising compound with potential therapeutic applications in various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential clinical applications.

Synthesis Methods

MTMT can be synthesized through a multistep reaction involving the condensation of 2-methylbenzylamine with 3,4,5-trimethoxybenzaldehyde, followed by cyclization with thiourea and subsequent reaction with hydrazine hydrate. The final product is obtained through recrystallization and purification steps.

Scientific Research Applications

MTMT has been investigated for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have reported the anticancer activity of MTMT against various cancer cell lines, including breast, lung, liver, and colon cancer cells. MTMT has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes.